Cas no 912906-63-9 (2-({5-3-(azepane-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)acetic acid)

• Product Name: 2-({5-3-(azepane-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)acetic acid
• CAS No: 912906-63-9
• MF: C₁₆H₁₉N₃O₅S₂
• MW: 397.469161272049
• CID: 5426133
• Update Time: 2025-06-13

2-({5-3-(azepane-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[5-[3-[(hexahydro-1H-azepin-1-yl)sulfonyl]phenyl]-1,3,4-oxadiazol-2-yl]thio]-
• 2-({5-3-(azepane-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)acetic acid

• Inchi： 1S/C16H19N3O5S2/c20-14(21)11-25-16-18-17-15(24-16)12-6-5-7-13(10-12)26(22,23)19-8-3-1-2-4-9-19/h5-7,10H,1-4,8-9,11H2,(H,20,21)
• InChI Key： ZNKCHYAYWVHEGH-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1=NN=C(C2=CC=CC(S(N3CCCCCC3)(=O)=O)=C2)O1

Additional information on 2-({5-3-(azepane-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)acetic acid

Recent Advances in the Study of 2-({5-3-(azepane-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)acetic acid (CAS: 912906-63-9)

The compound 2-({5-3-(azepane-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)acetic acid (CAS: 912906-63-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique 1,3,4-oxadiazole core and sulfonyl linker, has been the subject of several studies aimed at exploring its biological activity, mechanism of action, and potential as a drug candidate. This research briefing synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of 2-({5-3-(azepane-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)acetic acid, with particular emphasis on improving its pharmacokinetic properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that enhances yield and purity while reducing the formation of by-products. The study highlighted the compound's stability under physiological conditions, making it a promising candidate for further development. Additionally, computational modeling has been employed to predict its binding affinity to various biological targets, suggesting potential applications in oncology and inflammation.

In vitro and in vivo studies have provided compelling evidence of the compound's biological activity. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated that 2-({5-3-(azepane-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)acetic acid exhibits potent inhibitory effects on specific kinase pathways implicated in cancer cell proliferation. The compound showed selective activity against certain cancer cell lines, with IC50 values in the low micromolar range. Furthermore, preliminary toxicity studies indicated a favorable safety profile, although further investigations are required to assess long-term effects.

The mechanism of action of 2-({5-3-(azepane-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)acetic acid has been a key area of investigation. A 2024 study in ACS Chemical Biology utilized X-ray crystallography and molecular dynamics simulations to elucidate the compound's interaction with its primary target. The findings revealed that the sulfonyl and oxadiazole moieties play critical roles in binding, forming hydrogen bonds and hydrophobic interactions with key residues in the target protein. This structural insight has paved the way for the design of derivatives with enhanced potency and selectivity.

Despite these promising developments, challenges remain in the clinical translation of 2-({5-3-(azepane-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)acetic acid. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through further medicinal chemistry optimization. Recent patents filed by pharmaceutical companies indicate growing interest in this compound, with claims covering its use in combination therapies and novel formulations. Collaborative efforts between academia and industry are expected to accelerate its progression toward preclinical and clinical trials.

In conclusion, 2-({5-3-(azepane-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)acetic acid (CAS: 912906-63-9) represents a promising scaffold for drug development, with demonstrated biological activity and a well-characterized mechanism of action. Ongoing research aims to overcome existing limitations and unlock its full therapeutic potential. As the scientific community continues to explore this compound, it is poised to make significant contributions to the fields of oncology, inflammation, and beyond.